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For Researchers, Scientists, and Drug Development Professionals

Acetylisovaleryltylosin tartrate, a third-generation macrolide antibiotic, is gaining prominence in

veterinary medicine for the treatment and prevention of key enteric and respiratory diseases in

swine.[1][2][3][4] This guide provides an objective comparison of its in vivo efficacy against

other therapeutic alternatives, supported by experimental data.

Efficacy in Porcine Proliferative Enteropathy (Ileitis)
Porcine Proliferative Enteropathy (PPE), caused by the intracellular bacterium Lawsonia

intracellularis, is a significant cause of economic loss in the swine industry, leading to diarrhea,

reduced weight gain, and in severe cases, mortality.[5] Acetylisovaleryltylosin tartrate has

demonstrated strong efficacy in controlling this disease.

Comparative Performance Metrics
A field trial comparing Acetylisovaleryltylosin tartrate (Tylvalosin) with Tylosin for the control of

subclinical ileitis revealed significant advantages for Tylvalosin-treated pigs.
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Performance Metric
Acetylisovaleryltyl
osin Tartrate (85
ppm for 10 days)

Tylosin (100 ppm
for 21 days)

p-value

Average Daily Weight

Gain (ADWG)
821 g 788 g NS

Average Age at

Slaughter
194.3 days 196.2 days p=0.045

Percentage of Lean

Meat
59.8% 59.2% p=0.025

Mortality Rate 7.3% 5.0% NS

Table 1: Comparison

of

Acetylisovaleryltylosin

tartrate and Tylosin in

treating subclinical

ileitis.[6][7] NS = Not

Significant.

In another study involving pigs experimentally challenged with Lawsonia intracellularis, the

group treated with Acetylisovaleryltylosin tartrate (50 ppm in feed for 14 days) showed marked

improvements over the untreated group.
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Performance Metric
Acetylisovaleryltylosin
Tartrate (50 ppm)

Untreated Control

Average Daily Weight Gain Better Lower

Average Daily Feed

Consumption
Better Lower

Feed Conversion Efficiency Better Lower

Combined Intestinal Lesion

Length
183 cm 2847 cm

L. intracellularis Infection (IHC-

negative)
~50% 3.3%

Table 2: Efficacy of

Acetylisovaleryltylosin tartrate

in pigs experimentally infected

with L. intracellularis.[8][9]

A study assessing different dosages of Acetylisovaleryltylosin tartrate (Aivlosin®) for controlling

natural Lawsonia infection found that both a 100% dosage (4.25 mg/kg BW for 10 days) and a

50% dosage (2.125 mg/kg BW for 14 days) resulted in significantly higher average daily weight

gain compared to untreated controls in the first batch of pigs.[10] In the second batch, only the

100% dosage group showed significantly higher weight gain during the nursery period.[10]

Efficacy in Swine Respiratory Disease (SRD)
Enzootic Pneumonia, primarily caused by Mycoplasma hyopneumoniae, is a widespread

respiratory disease in pigs. Acetylisovaleryltylosin tartrate has shown to be an effective

treatment.[1][11]

Comparative Performance Metrics
In a dual-challenge study where pigs were infected with M. hyopneumoniae and Pasteurella

multocida, Acetylisovaleryltylosin tartrate (10 mg/kg bodyweight in drinking water for 5 days)

significantly reduced lung lesions compared to an untreated control group.[12]
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Treatment Group Mean Lung Lesion Score p-value

Acetylisovaleryltylosin Tartrate 3.32 p < 0.01

Untreated Control 8.37

Table 3: Efficacy of

Acetylisovaleryltylosin tartrate

against dual M.

hyopneumoniae and P.

multocida infection.[12]

Furthermore, in field outbreaks of Enzootic Pneumonia, a water-soluble formulation of

Acetylisovaleryltylosin tartrate demonstrated superior treatment success compared to injectable

Tylosin.

Treatment Group
Treatment Success Rate
(13 days post-treatment)

p-value

Acetylisovaleryltylosin Tartrate

(water, 5 days)
80.0% p = 0.03

Tylosin (injectable, 3 days) 48.7%

Table 4: Comparative

treatment success for Enzootic

Pneumonia in a field setting.

[12]

Mechanism of Action and Signaling
Acetylisovaleryltylosin tartrate is a macrolide antibiotic that inhibits bacterial protein synthesis

by binding to the 50S ribosomal subunit.[1][11] This action is effective against a range of Gram-

positive and some Gram-negative bacteria, as well as Mycoplasma species.[1][2] Beyond its

direct antibacterial activity, it is suggested to have immunomodulatory effects and can inhibit

the replication of Porcine Reproductive and Respiratory Syndrome Virus (PRRSV) in

macrophages.[4][13] The inhibition of PRRSV is thought to occur via the regulation of signal

transduction and pathways such as PI3K-Akt and FoxO signaling.[4]
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Diagram 1: Mechanism of Action of Acetylisovaleryltylosin Tartrate.

Experimental Protocols
Study on Porcine Proliferative Enteropathy
(Experimental Challenge)

Animal Model: 60 pigs were used in the study.[9]

Challenge: Pigs were experimentally challenged with Lawsonia intracellularis.[9]

Treatment Groups:

Treated Group (n=30): Received feed medicated with 50 ppm of Acetylisovaleryltylosin

tartrate (Tylvalosin).[9]

Untreated Group (n=30): Received an unmedicated diet.[9]

Drug Administration: Medicated feed was provided to the treated group for 14 consecutive

days, starting one day before the experimental challenge.[9]
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Endpoint Measurements: Body weight, feed consumption, and clinical signs were monitored.

A postmortem examination was conducted 20 days after inoculation, with samples of the

ileum collected for immunohistochemistry (IHC) to detect L. intracellularis.[9]

Study on Enzootic Pneumonia (Dual Challenge)
Animal Model: Pigs were sequentially inoculated with Mycoplasma hyopneumoniae and

Pasteurella multocida.[12]

Treatment Groups:

TVN Group: Administered 10 mg tylvalosin/kg bodyweight in drinking water daily for 5

consecutive days.[12]

CTL Group: Unmedicated control pigs.[12]

Endpoint Measurements: Efficacy was evaluated based on the reduction of lung lesions

compared to the control group. The presence of the challenge bacteria in the lungs was also

assessed.[12]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19767637/
https://pubmed.ncbi.nlm.nih.gov/33292620/
https://pubmed.ncbi.nlm.nih.gov/33292620/
https://pubmed.ncbi.nlm.nih.gov/33292620/
https://pubmed.ncbi.nlm.nih.gov/33292620/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15508209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Healthy Pigs

Experimental Challenge
(e.g., L. intracellularis or

M. hyopneumoniae)

Random Allocation
into Treatment Groups

Treatment Period
- Acetylisovaleryltylosin tartrate

- Alternative (e.g., Tylosin)
- Untreated Control

Data Collection
(ADWG, FCR, Clinical Signs)

Endpoint Analysis
(e.g., Lesion Scoring,

Immunohistochemistry)

Efficacy Evaluation

Click to download full resolution via product page

Diagram 2: Generalized Experimental Workflow for Efficacy Trials.

Conclusion
The available data strongly supports the in vivo efficacy of Acetylisovaleryltylosin tartrate in

managing key enteric and respiratory diseases in pigs. In comparative studies, it has shown

advantages over other antibiotics like Tylosin, particularly in improving production parameters
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such as age to slaughter and lean meat percentage in cases of subclinical ileitis, and

demonstrating higher treatment success rates for enzootic pneumonia.[6][7][12] Its dual action

as a potent antibacterial agent and a potential modulator of the host's response to viral co-

infections makes it a valuable tool in modern swine production.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tartrate in Pigs: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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acetylisovaleryltylosin-tartrate-in-pigs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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